Cas no 1809158-03-9 (5-Iodo-3-methyl-2-(methylthio)pyridine)

• Product Name: 5-Iodo-3-methyl-2-(methylthio)pyridine
• CAS No: 1809158-03-9
• MF: C₇H₈INS
• MW: 265.114592552185
• CID: 5074070
• Update Time: 2025-10-31

5-Iodo-3-methyl-2-(methylthio)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-3-methyl-2-(methylthio)pyridine
• Pyridine, 5-iodo-3-methyl-2-(methylthio)-
• 5-iodo-3-methyl-2-methylsulfanylpyridine

• Inchi： 1S/C7H8INS/c1-5-3-6(8)4-9-7(5)10-2/h3-4H,1-2H3
• InChI Key： ODRYJLYAZRQEDH-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C)=C1)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 2.7
• Topological Polar Surface Area: 38.2

Additional information on 5-Iodo-3-methyl-2-(methylthio)pyridine

Recent Advances in the Study of 5-Iodo-3-methyl-2-(methylthio)pyridine (CAS: 1809158-03-9)

The compound 5-Iodo-3-methyl-2-(methylthio)pyridine (CAS: 1809158-03-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 5-Iodo-3-methyl-2-(methylthio)pyridine as a key intermediate in the synthesis of various bioactive molecules. Its iodine and methylthio functional groups make it a valuable building block for cross-coupling reactions, enabling the construction of complex heterocyclic scaffolds. Researchers have successfully employed this compound in the synthesis of novel kinase inhibitors, which show promise in targeting cancer-related signaling pathways.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a precursor in the development of selective JAK2 inhibitors. The study revealed that derivatives of 5-Iodo-3-methyl-2-(methylthio)pyridine exhibited potent inhibitory activity against JAK2 with minimal off-target effects, suggesting its potential as a lead compound for hematologic malignancy treatments.

Another significant application of this compound has been in antimicrobial research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel antimicrobial agents using 5-Iodo-3-methyl-2-(methylthio)pyridine as a core structure. These derivatives showed remarkable activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli, highlighting its potential in addressing the global antibiotic resistance crisis.

The compound's mechanism of action has been further elucidated through computational studies. Molecular docking simulations have revealed that derivatives of 5-Iodo-3-methyl-2-(methylthio)pyridine can effectively bind to various enzyme active sites, particularly those involved in nucleotide metabolism and signal transduction. These findings provide valuable insights for structure-activity relationship (SAR) studies and rational drug design.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable methods for producing 5-Iodo-3-methyl-2-(methylthio)pyridine. A study in Organic Process Research & Development reported an improved catalytic system for its synthesis, achieving higher yields and reduced environmental impact compared to traditional methods. This progress is particularly important for scaling up production for potential pharmaceutical applications.

In conclusion, 5-Iodo-3-methyl-2-(methylthio)pyridine (CAS: 1809158-03-9) represents a promising scaffold in medicinal chemistry with diverse applications ranging from anticancer agents to antimicrobial compounds. The recent studies discussed in this brief demonstrate its growing importance in drug discovery and highlight the need for further research to fully explore its therapeutic potential. Future directions may include investigating its applications in other disease areas and optimizing its pharmacokinetic properties for clinical development.